Cas no 923103-81-5 (4-(4-methylphenyl)sulfanyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide)

• Product Name: 4-(4-methylphenyl)sulfanyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide
• CAS No: 923103-81-5
• MF: C₂₂H₂₂N₂OS₂
• MW: 394.552882671356
• CID: 5497755
• Update Time: 2025-10-28

4-(4-methylphenyl)sulfanyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-4-(4-methylphenyl)sulfanylbutanamide
• 4-(4-methylphenyl)sulfanyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide

• Inchi： 1S/C22H22N2OS2/c1-15-8-11-17(12-9-15)26-14-4-7-20(25)23-22-24-21-18-6-3-2-5-16(18)10-13-19(21)27-22/h2-3,5-6,8-9,11-12H,4,7,10,13-14H2,1H3,(H,23,24,25)
• InChI Key： FWBPVALUXHTEMO-UHFFFAOYSA-N
• SMILES： C(NC1=NC2C3=CC=CC=C3CCC=2S1)(=O)CCCSC1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles Naphthothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles

Additional information on 4-(4-methylphenyl)sulfanyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide

Comprehensive Overview of 4-(4-methylphenyl)sulfanyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide (CAS No. 923103-81-5)

4-(4-methylphenyl)sulfanyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide (CAS No. 923103-81-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, featuring a naphthothiazole core linked to a 4-methylphenylsulfanyl moiety via a butanamide bridge, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals frequently search for information on its synthesis, biological activity, and potential industrial uses, making it a trending topic in scientific discussions.

The molecular structure of 4-(4-methylphenyl)sulfanyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide combines aromatic and heterocyclic components, contributing to its stability and reactivity. The naphthothiazole ring system is known for its electron-rich nature, which enhances the compound's ability to participate in charge-transfer interactions. This characteristic is particularly relevant in the development of organic semiconductors and photovoltaic materials, areas that are currently experiencing rapid growth due to the global push for sustainable energy solutions.

In the pharmaceutical sector, 4-(4-methylphenyl)sulfanyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide has been investigated for its potential as a kinase inhibitor. Kinases play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. The compound's ability to modulate kinase activity makes it a promising candidate for drug development, aligning with the increasing demand for targeted therapies in precision medicine.

Another area of interest for 4-(4-methylphenyl)sulfanyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide is its application in material science. The compound's conjugated system and sulfur-containing groups make it suitable for use in conductive polymers and electroluminescent devices. With the rise of flexible electronics and wearable technology, researchers are exploring novel materials like this to enhance device performance and durability.

The synthesis of 4-(4-methylphenyl)sulfanyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide typically involves multi-step organic reactions, including amide coupling and sulfanyl group introduction. Optimizing these synthetic routes is a key focus for chemists, as it impacts the compound's yield, purity, and scalability for industrial applications. Recent advancements in green chemistry have also prompted investigations into more sustainable synthesis methods, reducing the environmental footprint of production processes.

Market trends indicate a growing demand for 4-(4-methylphenyl)sulfanyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide, particularly in regions with strong pharmaceutical and electronics industries. Companies specializing in fine chemicals and custom synthesis are increasingly listing this compound in their portfolios, catering to the needs of research institutions and manufacturers. Its versatility and potential for innovation ensure that it remains a compound of interest in both academic and industrial settings.

In conclusion, 4-(4-methylphenyl)sulfanyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide (CAS No. 923103-81-5) stands out as a multifaceted compound with significant applications in pharmaceuticals and material science. Its unique structural features and functional groups make it a valuable subject of study, driving ongoing research and development efforts. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern technology and healthcare.